Cas no 2411311-14-1 (2-chloro-N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}acetamide)

• Product Name: 2-chloro-N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}acetamide
• CAS No: 2411311-14-1
• MF: C₈H₁₁Cl₂N₃OS
• MW: 268.163438081741
• CID: 5682198
• PubChem ID: 146094489
• Update Time: 2025-09-27

2-chloro-N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590205
• 2411311-14-1
• 2-chloro-N-{[4-chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl}acetamide
• 2-chloro-N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}acetamide

• Inchi： 1S/C8H11Cl2N3OS/c1-13(2)8-12-7(10)5(15-8)4-11-6(14)3-9/h3-4H2,1-2H3,(H,11,14)
• InChI Key： YUAPAEAHQFFPNL-UHFFFAOYSA-N
• SMILES： ClC1=C(CNC(CCl)=O)SC(=N1)N(C)C

Computed Properties

• Exact Mass: 266.9999885g/mol
• Monoisotopic Mass: 266.9999885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.5Ų

Additional information on 2-chloro-N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}acetamide

2-Chloro-N-{4-Chloro-2-(Dimethylamino)-1,3-Thiazol-5-Ylmethyl}Acetamide: A Comprehensive Overview

2-Chloro-N-{4-Chloro-2-(Dimethylamino)-1,3-Thiazol-5-Ylmethyl}Acetamide (CAS No. 2411311-14-1) is a complex organic compound with a unique structure that has garnered attention in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The molecule features a thiazole ring system, a dimethylamino group, and an acetamide moiety, making it a promising candidate for various pharmacological applications.

The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This structural feature is significant because thiazoles are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Recent studies have highlighted the potential of thiazole derivatives as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The dimethylamino group attached to the thiazole ring adds further complexity to the molecule. This group is known to enhance the lipophilicity of the compound, which can improve its bioavailability and ability to cross cellular membranes. Additionally, the dimethylamino group can act as a hydrogen bond donor or acceptor, potentially influencing the compound's interactions with biological targets.

The acetamide moiety at the N-position of the molecule introduces an amide bond, which is a common functional group in pharmaceuticals. Amides are known for their stability and ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to target proteins. Recent research has shown that acetamide-containing compounds can modulate various cellular pathways, making them valuable in drug discovery.

From a synthetic perspective, 2-Chloro-N-{4-Chloro-2-(Dimethylamino)-1,3-Thiazol-5-Ylmethyl}Acetamide can be synthesized through a multi-step process involving nucleophilic substitutions and condensation reactions. The synthesis typically begins with the preparation of the thiazole ring system, followed by functionalization with chlorine atoms and the dimethylamino group. The final step involves coupling with an acetyl chloride to introduce the acetamide moiety.

Recent advancements in medicinal chemistry have led to an increased interest in this compound due to its potential as a lead molecule for drug development. Studies have shown that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases. For instance, research published in 2023 demonstrated that this compound can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate cellular signaling pathways. Preclinical studies have shown that it can interfere with the NF-kB pathway, a critical regulator of immune responses and inflammation. These findings suggest that this compound could be developed into a novel therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

From a safety standpoint, preliminary toxicity studies indicate that 2-Chloro-N-{4-Chloro-2-(Dimethylamino)-1,3-Thiazol-5-Ylmethyl}Acetamide has a favorable safety profile at therapeutic doses. However, further studies are required to fully assess its long-term safety and potential for off-target effects.

In conclusion, 2-Chloro-N-{4-Chloro-2-(Dimethylamino)-1,3-Thiazol-5-Ylmethyl}Acetamide (CAS No. 2411311-14-1) is a promising compound with significant potential in drug discovery and development. Its unique structure combines several functional groups that contribute to its biological activity and pharmacokinetic properties. As research continues to uncover its full spectrum of activities, this compound may pave the way for innovative treatments in various therapeutic areas.